N-(4-aminophenyl)tetrahydrofuran-2-carboxamide
Description
N-(4-aminophenyl)tetrahydrofuran-2-carboxamide (NAPTHC) is a small molecule with potential applications in a variety of scientific research fields. It is a synthetic derivative of the naturally occurring compound tetrahydrofuran-2-carboxamide (THC), which is the major active component of cannabis. NAPTHC has the potential to be used as an alternative to THC in the lab due to its similar structure and properties. In
Scientific Research Applications
Proteomics Research
In the field of proteomics , this compound is utilized as a biochemical tool for studying protein expression, function, and interactions. It serves as a building block in the synthesis of more complex molecules that can interact with proteins, influencing their behavior and function in biological systems .
Medicinal Chemistry
In medicinal chemistry , N-(4-aminophenyl)tetrahydrofuran-2-carboxamide is used for the design and development of new therapeutic agents. Its structure can be incorporated into drug molecules, potentially altering their pharmacokinetic and pharmacodynamic properties .
Biotechnology
Within biotechnology , this compound finds applications in enzyme inhibition studies. It can act as a precursor for inhibitors that regulate enzyme activity, which is crucial for understanding metabolic pathways and designing biotechnological processes .
Materials Science
In materials science , the compound’s derivatives may be used to modify the surface properties of materials. This can lead to the development of new materials with specific characteristics, such as increased durability or altered electrical conductivity .
Environmental Science
Environmental science: benefits from the use of N-(4-aminophenyl)tetrahydrofuran-2-carboxamide in the detection and quantification of pollutants. Its chemical properties allow it to bind to certain contaminants, aiding in environmental monitoring and cleanup efforts .
Analytical Chemistry
Analytical chemists employ N-(4-aminophenyl)tetrahydrofuran-2-carboxamide in the development of new analytical methods. It can be part of reagents or standards used in chromatography, spectrometry, and other analytical techniques to identify and quantify substances .
Pharmacology
In pharmacology , research on this compound can lead to insights into drug-receptor interactions. Understanding how it binds to various receptors can inform the design of new drugs with targeted effects and reduced side effects .
Agriculture
Lastly, in agriculture , derivatives of N-(4-aminophenyl)tetrahydrofuran-2-carboxamide could be explored for their potential as growth promoters or pesticides. Its application in this field could enhance crop yield and protection against pests .
properties
IUPAC Name |
N-(4-aminophenyl)oxolane-2-carboxamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H14N2O2/c12-8-3-5-9(6-4-8)13-11(14)10-2-1-7-15-10/h3-6,10H,1-2,7,12H2,(H,13,14) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
UTTNQGIDXBLDRL-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(OC1)C(=O)NC2=CC=C(C=C2)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H14N2O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
206.24 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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